Cas no 143-74-8 (Phenol red)
Phenol red is a pH indicator commonly used in biological and chemical applications to monitor pH changes in the range of 6.8 to 8.2. Its color transition from yellow (acidic) to red (neutral) and pink (basic) provides a clear visual indication of pH shifts. The compound is highly water-soluble and stable under standard laboratory conditions, making it suitable for cell culture media, microbiological assays, and diagnostic tests. Phenol red is also utilized in respiration studies to detect CO₂ levels due to its pH-dependent properties. Its reliability, ease of use, and compatibility with biological systems make it a preferred choice for pH monitoring in research and industrial settings.

Phenol red structure
Product name:Phenol red
Phenol red Chemical and Physical Properties
Names and Identifiers
-
- Phenol Red
- Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
- PHENOL RED FREE ACID CELL CULTURE TESTED
- Phenol Red, indicator
- Phenolsulfonephthalein
- Phenolsulfonphthalein
- PHENOL RED PAPER, PH 6.8-PH 8.4, LENGHT: 5M
- PhenolRed,indicator,pure100GR
- PhenolRed,indicator,pure25GR
- PhenolRed,indicator,pure5GR
- 3,3-Bis(p-hydroxyphenyl)-3-H-2,1-benzoxathiol-1,1-dioxide
- 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
- ACS
- Phenol Red, ACS reagent
- PSP
- 3,3-Bis(p-hydroxyphenyl)-3H-2,1-benzoxathiole 1,1-dioxide
- PRGR
- NR3C3
- Phenol re
- Phenolrde
- fenolipuna
- sulphental
- sulphonthal
- Sulfonphthal
- PR
- Phenolsulphonphthalein
- PSP (indicator)
- Phenolred
- Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
- Phenosulfophthalein
- NSC10459
- 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
- I6G9Y0J1OJ
- 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)diphenol S,S-dioxide
- 4,4'-(1,1-
- Phenol red solution
- Phenol red
-
- MDL: MFCD00003552
- Inchi: 1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
- InChI Key: BELBBZDIHDAJOR-UHFFFAOYSA-N
- SMILES: S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])O1)(=O)=O
- BRN: 0326470
Computed Properties
- Exact Mass: 354.05600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Surface Charge: 0
- Tautomer Count: 3
- Topological Polar Surface Area: 92.2
Experimental Properties
- Color/Form: Red crystals
- Density: 1.445 Mg m-3
- Melting Point: 300 ºC
- Boiling Point: >300°C
- Flash Point: >300°C
- Refractive Index: 1.5300 (estimate)
- Solubility: 1 M NaOH: soluble1mg/mL
- Water Partition Coefficient: 0.77 g/L
- PSA: 92.21000
- LogP: 4.18940
- λmax: 557nm, 558nm, 360nm, 423nm, 433nm
- Merck: 7247
- Solubility: It is slightly soluble in water, easily soluble in ethanol and alkali solution, 1g of this product is soluble in 1300ml of water, about 350ml of alcohol, 500ml of acetone, almost insoluble in ether and chloroform, soluble in hydroxide alkali or carbonate alkali solution, it is dark red, and stable in air.
- pka: 7.9(at 25℃)
- Color/Form: 0.5%
- PH: 6.6(YELLOW)-8.0(RED)
Phenol red Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S37/39-S26
- RTECS:SJ7490000
-
Hazardous Material Identification:
- Packing Group:I; II; III
- Storage Condition:Inert atmosphere,Room Temperature
- Risk Phrases:R36/37/38
- Packing Group:I; II; III
- TSCA:Yes
- Safety Term:S26;S37/39
Phenol red Customs Data
- HS CODE:29349990
- Customs Data:
China Customs Code:
2934991000Overview:
2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Phenol red Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P0100-100g |
Phenol red |
143-74-8 | 100g |
¥1010.0 | 2022-06-10 | ||
Cooke Chemical | A4297120-500ml |
Phel red indicator |
143-74-8 | 0.1%(w/v)inwater | 500ml |
RMB 207.20 | 2025-02-21 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P816237-5g |
Phenol red |
143-74-8 | AR | 5g |
¥32.00 | 2022-09-28 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018605-5g |
Phenol red |
143-74-8 | AR | 5g |
¥28 | 2023-09-10 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R050626-500ml |
Phenol red |
143-74-8 | 0.1% (w/v) in water | 500ml |
¥234 | 2023-09-10 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1239747-100g |
Phenol red, (phenolsulfonphthalein) Reag. |
143-74-8 | IND | 100g |
¥253.00 | 2024-08-09 | |
abcr | AB132727-250 g |
Phenol Red; . |
143-74-8 | 250 g |
€274.00 | 2023-07-20 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1072410025 |
143-74-8 | 25G |
¥1476.4 | 2023-01-16 | |||
abcr | AB132727-10 g |
Phenol Red; . |
143-74-8 | 10 g |
€58.30 | 2023-07-20 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1072410005 |
Phenol red |
143-74-8 | 5g |
¥590.56 | 2023-04-27 |
Phenol red Related Literature
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1. Selective suppression of CARS signal with three-beam competing stimulated Raman scattering processesDae Sik Choi,B. Jayachander Rao,Doyeon Kim,Sang-Hee Shim,Hanju Rhee,Minhaeng Cho Phys. Chem. Chem. Phys. 2018 20 17156
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Xiaoqiang Du,Qizhao Shao,Xiaoshuang Zhang Dalton Trans. 2019 48 1322
-
Jochen Niemeyer,Gerald Kehr,Roland Fr?hlich,Gerhard Erker group 4 metal complexes: synthesis structural features and use in homogenous Ziegler–Natta polymerization catalysis. Jochen Niemeyer Gerald Kehr Roland Fr?hlich Gerhard Erker Dalton Trans. 2009 3731
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Eva Pütz,Glen J. Smales,Olga Jegel,Franziska Emmerling,Wolfgang Tremel Nanoscale 2022 14 13639
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5. Synthesis of bis[palladium(ii)] and bis[platinum(ii)] complexes containing chiral, linear quadridentate ligands with a P2N2 donor setJustine Bennett,A. David Rae,Geoffrey Salem,Natalie C. Ward,Paul Waring,Kerri Wells,Anthony C. Willis J. Chem. Soc. Dalton Trans. 2002 234
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